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Cat. No.: B14752382

Application Note & Protocol
Audience: Engineers, technicians, and professionals in the hydraulics industry.
Introduction:

The MRV-03 series of modular relief valves are crucial components in hydraulic systems,
designed to limit the maximum pressure within a circuit by diverting excess flow to the tank.
This protects the system from over-pressurization, ensuring the longevity and safe operation of
hydraulic machinery. Selecting the appropriate MRV-03 model is critical for optimal
performance and depends on the specific requirements of the application, including the desired
pressure range, flow rate, and the port to be controlled.

MRV-03 Model Variants and Specifications

The MRV-03 series includes several models, each with distinct characteristics. The primary
differentiators are the controlled port and the maximum flow and pressure ratings.

Table 1: Quantitative Data Summary of MRV-03 Models
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Controlled Maximum Maximum Flow

Model Number Weight
Port(s) Pressure Rate
315 bar (4500 80 Ipm (21.13
MRV-03-P P Port _ 3.3 kg (7.3 Ibs)[1]
psi)[1] gpm)[1]
315 bar (4500 80 Ipm (21.13
MRV-03-A A Port ) 3.1kg
psi) gpm)
315 bar (4500 80 Ipm (21.13
MRV-03-B B Port ] 3.1kg
psi) gpm)
315 bar (4500 80 Ipm (21.13
MRV-03-W A and B Ports ] 3.9 kg (8.6 Ibs)[1]
psi)[1] gpm)
30 Ipm (7.925 4.8 kg (10.6 Ibs
MRV-03-D - - pm ( 9( )
gpm)[1] [1]
MRV-03-AD - - - 4.0 kg (8.8 Ibs)[1]
MRV-03-BD - - - -

Note: Some specifications for models MRV-03-AD and MRV-03-BD were not available in the
provided search results.

These valves are constructed with durable casting iron bodies and hardened steel internal
components to ensure a long operational life.[1] They are available with different pressure
adjustment options, including a hexagonal screw or a knob.[1]

Experimental Protocol: Selecting the Appropriate
MRV-03 Model

This protocol outlines the steps to determine the correct MRV-03 model for a specific hydraulic
application.

2.1. Methodology

o Define System Requirements:
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o Maximum System Pressure: Determine the highest pressure the hydraulic circuit will be
subjected to. The selected valve must have a maximum pressure rating equal to or greater
than this value. All standard MRV-03 models are rated for a maximum pressure of 315 bar
(4500 psi).[1]

o Maximum Flow Rate: Identify the maximum flow rate of the hydraulic pump in the system.
The chosen valve's maximum flow rate must accommodate this to prevent system
inefficiency. Most MRV-03 models have a maximum flow rate of 80 Ipm (21.13 gpm).[1]

o Controlled Port: Identify which port requires pressure relief.

» |f the main pump line (P port) needs protection, select the MRV-03-P.

» |f a specific actuator line (A or B port) needs individual protection, choose the MRV-03-A
or MRV-03-B, respectively.

» For applications requiring relief on both actuator lines (A and B ports), the MRV-03-W is
the appropriate choice.[2][3]

o Select Pressure Adjustment Range:

o The MRV-03 series offers four distinct pressure adjustment ranges to provide precise
control.[2][3]

Range 0: 100 - 500 PSI

Range 1: 100 - 1000 PSI

Range 2: 100 - 3000 PSI

Range 3: 100 - 4500 PSI

o Choose the range that best encompasses the desired system operating pressure for the
most accurate pressure setting.

e Installation and Adjustment:
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o The MRV-03 valves are designed as stackable modules, intended to be "sandwiched"

between a directional control valve and a standard mounting surface (ISO4401-03/NFPA
D03 size).[2][3]

o Mount the selected MRV-03 valve according to the manufacturer's instructions.

o Using a calibrated pressure gauge, adjust the valve to the desired relief pressure setting.

Visualization of Selection Logic and Hydraulic
Pathways

Logical Flow for MRV-03 Model Selection:

Click to download full resolution via product page
Caption: Logical workflow for selecting the correct MRV-03 model.

Hydraulic Circuit Diagram with MRV-03-P:
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Relief Circuit

Directional
Control Valve

Click to download full resolution via product page

Caption: Simplified hydraulic circuit showing MRV-03-P placement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Selecting the Correct MRV-03 Model for Hydraulic
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14752382#selecting-the-correct-mrv-03-model-for-a-
specific-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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